3-[6-methyl-4-oxo-2-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]propanoic acid

• IUPAC Name: 3-[6-methyl-4-oxo-2-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]propanoic acid
• InChI: InChI=1S/C17H16F3N3O4S/c1-9-12(6-7-14(25)26)15(27)23-16(21-9)28-8-13(24)22-11-4-2-10(3-5-11)17(18,19)20/h2-5H,6-8H2,1H3,(H,22,24)(H,25,26)(H,21,23,27)
• InChI Key: LTTLAWXLFKZMMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N=C(N1)SCC(=O)NC2=CC=C(C=C2)C(F)(F)F)CCC(=O)O
• Molecular Formula: C17H16F3N3O4S
• Molecular Weight: 415.4 g/mol

Description

Compound “3-[6-methyl-4-oxo-2-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]propanoic acid” is a chemical entity listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “3-[6-methyl-4-oxo-2-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]propanoic acid” involves a series of chemical reactions under specific conditions. The exact synthetic route may vary, but it typically includes the following steps:

Initial Reactants: The process begins with the selection of appropriate starting materials.

Reaction Conditions: These materials undergo reactions under controlled temperature, pressure, and pH conditions.

Purification: The resulting product is purified using techniques such as crystallization, distillation, or chromatography.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up to meet demand. This involves:

Large-Scale Reactors: Utilizing large reactors to handle bulk quantities of reactants.

Automation: Employing automated systems to ensure consistent reaction conditions.

Quality Control: Implementing rigorous quality control measures to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions: Compound “3-[6-methyl-4-oxo-2-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]propanoic acid” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: It can also be reduced to yield reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions:

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Catalysts: Catalysts like palladium on carbon may be employed to facilitate certain reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

Compound “3-[6-methyl-4-oxo-2-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]propanoic acid” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses and effects on biological systems.

Industry: It is utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism by which compound “3-[6-methyl-4-oxo-2-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]propanoic acid” exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological and chemical outcomes, depending on the context in which the compound is used.

Comparison with Similar Compounds

Compound A: Shares structural similarities but differs in its reactivity and applications.

Compound B: Has similar functional groups but exhibits different biological activities.

Compound C: Comparable in terms of chemical structure but used in different industrial processes.

Uniqueness: Compound “3-[6-methyl-4-oxo-2-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]propanoic acid” is unique due to its specific combination of properties, making it suitable for particular applications that other similar compounds may not be able to achieve.